Cas no 166670-56-0 (1H-Benzimidazole, 2-(1H-indol-5-yl)-)

• Product name: 1H-Benzimidazole, 2-(1H-indol-5-yl)-
• CAS No: 166670-56-0
• MF: C₁₅H₁₁N₃
• MW: 233.26794
• CID: 1347553
• PubChem ID: 15205369

1H-Benzimidazole, 2-(1H-indol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(1H-indol-5-yl)-
• 2-(1H-indol-5-yl)-1H-benzimidazole
• DTXSID20569982
• 166670-56-0

• Inchi： InChI=1S/C15H11N3/c1-2-4-14-13(3-1)17-15(18-14)11-5-6-12-10(9-11)7-8-16-12/h1-9,16H,(H,17,18)
• InChI Key： NBVSKJHTWKUVND-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)NC(=N2)C3=CC4=C(C=C3)NC=C4

Computed Properties

• Exact Mass: 233.09543
• Monoisotopic Mass: 233.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.47